Cas no 830346-42-4 (2,4(1H,3H)-Pyrimidinedione, 5-(2-chloro-3-methoxyphenyl)-)
830346-42-4 structure
Product Name:2,4(1H,3H)-Pyrimidinedione, 5-(2-chloro-3-methoxyphenyl)-
CAS No:830346-42-4
MF:C11H9ClN2O3
MW:252.65376162529
CID:678808
PubChem ID:22037835
Update Time:2025-04-19
2,4(1H,3H)-Pyrimidinedione, 5-(2-chloro-3-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2,4(1H,3H)-Pyrimidinedione, 5-(2-chloro-3-methoxyphenyl)-
- 5-(2-chloro-3-methoxyphenyl)-1H-pyrimidine-2,4-dione
- 5-(2-chloro-3-methoxyphenyl)pyrimidine-2,4(1H,3H)-dione
- SCHEMBL2704722
- DMWBZRUWLFZPIC-UHFFFAOYSA-N
- DTXSID70621903
- 830346-42-4
-
- Inchi: 1S/C11H9ClN2O3/c1-17-8-4-2-3-6(9(8)12)7-5-13-11(16)14-10(7)15/h2-5H,1H3,(H2,13,14,15,16)
- InChI Key: DMWBZRUWLFZPIC-UHFFFAOYSA-N
- SMILES: ClC1C(=CC=CC=1C1=CNC(NC1=O)=O)OC
Computed Properties
- Exact Mass: 252.0301698g/mol
- Monoisotopic Mass: 252.0301698g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 370
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 67.4Ų
2,4(1H,3H)-Pyrimidinedione, 5-(2-chloro-3-methoxyphenyl)- Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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